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Compound of Interest

Compound Name: ITH12575

Cat. No.: B608147 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling

of a stock solution of ITH12575 using dimethyl sulfoxide (DMSO) as the solvent. ITH12575 is a

mitochondrial Na+/Ca2+ exchange (mNCX) inhibitor, recognized for its neuroprotective

potential in models of neurodegeneration.[1] Proper preparation of stock solutions is critical for

ensuring experimental reproducibility and accuracy. This guide outlines the necessary

calculations, materials, safety precautions, and a step-by-step procedure for solubilizing

ITH12575, along with recommendations for storage and subsequent dilution to working

concentrations.

Physicochemical and Handling Data
A summary of the key properties of ITH12575 is presented below. This data is essential for

accurate calculations and proper handling.
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Property Value Source

IUPAC Name

7-chloro-5-(2-propan-2-

ylphenyl)-1,5-dihydro-4,1-

benzothiazepin-2-one

[2]

Molecular Formula C₁₈H₁₈ClNOS [2][3]

Molecular Weight 331.86 g/mol [3]

CAS Number 1802013-08-6 [3]

Appearance White to beige powder [3]

Solubility Soluble in DMSO (2 mg/mL) [2][3]

Storage (Powder)

Dry, dark. Short term (days to

weeks) at 0-4°C; Long term

(months to years) at -20°C.

[2]

Storage (Stock Solution)

Aliquot and store at -20°C or

-80°C. Avoid repeated freeze-

thaw cycles.

[4][5]

Safety Precautions
Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical compounds and solvents.

ITH12575 is a bioactive small molecule. Handle with care and avoid inhalation of powder or

direct contact with skin.

DMSO is an excellent solvent that can penetrate the skin and may carry dissolved

substances with it.[6] Handle with caution. Use anhydrous, high-purity DMSO to prevent

compound degradation from moisture.

All procedures should be performed in a well-ventilated area or under a chemical fume hood.
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Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol details the steps to prepare a 10 mM stock solution of ITH12575 in DMSO. The

concentration can be adjusted as needed by modifying the calculations.

Materials and Equipment
ITH12575 powder

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity

Analytical balance (readable to 0.1 mg)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Calculation of Mass
To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) × Molecular Weight ( g/mol ) × Volume (mL) / 1000

Example Calculation for 1 mL of 10 mM ITH12575 Stock:

Mass (mg) = 10 mM × 331.86 g/mol × 1 mL / 1000

Mass (mg) = 3.3186 mg

Therefore, 3.32 mg of ITH12575 is needed to make 1 mL of a 10 mM stock solution.

Step-by-Step Procedure
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Preparation: Allow the vial of ITH12575 powder and the bottle of anhydrous DMSO to

equilibrate to room temperature before opening to prevent condensation of moisture.

Weighing: Carefully weigh the calculated amount (e.g., 3.32 mg) of ITH12575 powder and

place it into a sterile microcentrifuge tube.

Solubilization: Add the calculated volume (e.g., 1 mL) of anhydrous DMSO to the

microcentrifuge tube containing the powder.

Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved and the solution is clear.[3] If dissolution is difficult, sonicate the tube in

a water bath for 5-10 minutes or warm it gently to no higher than 50°C.[5]

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile microcentrifuge tubes.[5]

Storage: Store the aliquots at -20°C or -80°C for long-term stability.[4][5]
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Workflow: ITH12575 Stock Solution Preparation
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Caption: Workflow for preparing an ITH12575 stock solution.

Protocol: Preparing a Working Solution
The concentrated DMSO stock solution must be diluted to a final working concentration in an

aqueous buffer or cell culture medium for experiments. It is crucial to ensure the final DMSO

concentration is non-toxic to cells, typically below 0.5%, with 0.1% being a common target.[4]
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Serial Dilution Strategy
Directly diluting a high-concentration DMSO stock into an aqueous solution can cause the

compound to precipitate. A serial dilution approach is recommended.

Example: Preparing a 10 µM working solution from a 10 mM stock for a cell culture experiment.

Intermediate Dilution: First, dilute the 10 mM stock solution 1:100 in DMSO to create a 100

µM intermediate stock. This step is optional but can improve accuracy for the final dilution.

Final Dilution: Add the stock solution to the final aqueous medium at a ratio of at least

1:1000. For example, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

This results in a final ITH12575 concentration of 10 µM and a final DMSO concentration of

0.1%.

Control: Always include a vehicle control in your experiments, which consists of the same

final concentration of DMSO in the medium without the compound.[4]
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Workflow: Preparing Working Solution from Stock
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Caption: Dilution workflow from DMSO stock to final working solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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